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Compound of Interest

Compound Name: Cadmium myristate

Cat. No.: B160200 Get Quote

IMMEDIATE SAFETY AND HANDLING: Cadmium myristate, as with all cadmium

compounds, is classified as a hazardous substance and must be handled with extreme caution.

[1][2] Cadmium is a known carcinogen and can cause significant harm to the cardiovascular,

renal, gastrointestinal, neurological, reproductive, and respiratory systems.[1][3] Acute

inhalation of cadmium fumes can lead to "metal fume fever," a flu-like illness that may progress

to a medical emergency such as pulmonary edema.[1] Therefore, adherence to strict safety

protocols is paramount to ensure the well-being of laboratory personnel and the protection of

the environment.

All handling of cadmium myristate and its waste should be performed within a designated

fume hood to minimize the risk of inhalation.[1][4] Personal Protective Equipment (PPE) is

mandatory and includes, at a minimum, safety goggles, a lab coat, and chemical-resistant

gloves.[3][5] When handling this substance, it is crucial to avoid dust formation and any contact

with skin and eyes.[6]

In the event of a spill, personnel should be evacuated from the area. Non-sparking tools should

be used to collect the spilled material, which must then be placed in a designated, sealed

container for hazardous waste.[3] It is imperative to prevent the chemical from entering drains

or waterways.[6]
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To ensure a safe laboratory environment, several governmental and professional organizations

have established occupational exposure limits for airborne cadmium. These limits are crucial

for assessing and controlling the risk of exposure during the handling and disposal of cadmium-

containing compounds.
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Issuing
Organization

Limit Type Value Notes

OSHA (Occupational

Safety and Health

Administration)

Permissible Exposure

Limit (PEL)
5 µg/m³

8-hour time-weighted

average (TWA).[2][5]

[6][7]

Action Level (AL) 2.5 µg/m³

TWA at or above

which employers must

initiate compliance

activities like

monitoring and

medical surveillance.

[5][6][7]

ACGIH (American

Conference of

Governmental

Industrial Hygienists)

Threshold Limit Value

(TLV)
0.01 mg/m³ (10 µg/m³)

TWA for total

particulate matter.[1]

[8]

Threshold Limit Value

(TLV)
0.002 mg/m³ (2 µg/m³)

TWA for the respirable

fraction.[1][8]

NIOSH (National

Institute for

Occupational Safety

and Health)

Recommended

Exposure Limit (REL)

Lowest Feasible

Concentration

NIOSH recommends

limiting exposure to

the lowest

concentration possible

as cadmium is a

potential occupational

carcinogen.[1][9]

Immediately

Dangerous to Life or

Health (IDLH)

9 mg/m³

This level is

considered

immediately

dangerous to life or

health.[3]
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Step-by-Step Disposal Protocol for Cadmium
Myristate
The proper disposal of cadmium myristate is a critical process that must be managed through

a licensed hazardous waste disposal service, in coordination with your institution's

Environmental Health and Safety (EHS) department. The following steps provide a clear and

compliant procedure.

Step 1: Waste Characterization and Segregation

Identify: Clearly identify all waste streams containing cadmium myristate. This includes

pure unused product, contaminated labware (e.g., weighing paper, gloves, pipette tips), and

solutions.

Segregate: This waste must be kept separate from all other laboratory waste, including

general trash, sharps, and other chemical waste streams.[3] Do not mix cadmium waste with

other chemicals to prevent potentially hazardous reactions.[3] Specifically, keep cadmium-

bearing wastes away from mineral acids, cyanides, and organic solvents.[7]

Step 2: Waste Collection and Containment

Solid Waste:

Place dry, solid waste contaminated with trace amounts of cadmium myristate (e.g.,

gloves, paper towels, weighing paper) into a designated, durable, and leak-proof plastic

bag or container.[5][9] This container should be clearly labeled as hazardous waste.

For larger quantities of solid cadmium myristate, use a sturdy, sealed container that is

chemically compatible with the compound.[10]

Liquid Waste:

Collect all liquid waste containing cadmium myristate in a screw-cap container that is in

good condition and compatible with the chemical.[5][9]

Ensure the container has a secure, leak-proof lid.[8]
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Do not overfill containers; leave at least one inch of headroom to allow for expansion.[10]

Contaminated Labware:

The first rinse of any container that held cadmium myristate must be collected and

disposed of as hazardous waste. For highly toxic chemicals, the first three rinses must be

collected.

Step 3: Packaging and Labeling

Container Integrity: All waste containers must be in good condition, free from leaks or

deterioration, and kept securely closed except when adding waste.[8][10]

Labeling: Each hazardous waste container must be clearly and accurately labeled.[8] The

label must include:

The words "Hazardous Waste".[8][10]

The full chemical name: "Cadmium Myristate". Avoid using abbreviations or chemical

formulas.[8]

A list of all chemical constituents in the waste container.[8]

The date when waste was first added to the container (generation start date).[8]

The name and contact information of the principal investigator or responsible person.[8]

The specific location (building and room number) where the waste was generated.[8]

Clear hazard warnings (e.g., "Toxic," "Carcinogen," "Environmental Hazard").[8]

Step 4: Storage Pending Disposal

Location: Store hazardous waste in a designated "Satellite Accumulation Area" within the

laboratory.[10] This area must be under the control of laboratory personnel.[8]

Secondary Containment: All containers of liquid hazardous waste should be placed in a

secondary containment system to prevent spills.
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Segregation: Ensure that incompatible waste types are stored separately.[10]

Step 5: Arranging for Disposal

Contact EHS: Once a waste container is full, or if it has been in storage for an extended

period (e.g., up to one year for partially filled containers), contact your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor to arrange for pickup.[3][10]

Documentation: Provide the waste disposal service with a complete and accurate description

of the waste, including its composition and known hazards, as detailed on the hazardous

waste label and any accompanying manifest.[3][8]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of cadmium
myristate.
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Caption: Disposal workflow for Cadmium Myristate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160200?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

